N,N'-[1,3-phenylenebis(methylene)]bis(2-phenylacetamide)

• IUPAC Name: 2-phenyl-N-[[3-[[(2-phenylacetyl)amino]methyl]phenyl]methyl]acetamide
• InChI: InChI=1S/C24H24N2O2/c27-23(15-19-8-3-1-4-9-19)25-17-21-12-7-13-22(14-21)18-26-24(28)16-20-10-5-2-6-11-20/h1-14H,15-18H2,(H,25,27)(H,26,28)
• InChI Key: BGPDJPSIHPAHEV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)NCC2=CC(=CC=C2)CNC(=O)CC3=CC=CC=C3
• Molecular Formula: C24H24N2O2
• Molecular Weight: 372.5 g/mol

Description

N,N'-[1,3-phenylenebis(methylene)]bis(2-phenylacetamide), commonly known as bis(2-phenylacetamide) or BPA, is a chemical compound that has been extensively studied for its potential applications in various fields. BPA is a white crystalline powder that is soluble in organic solvents and has a melting point of 160-162°C. This compound has gained attention due to its unique properties, which make it suitable for use in different scientific research applications.

Mechanism of Action

The mechanism of action of BPA is not fully understood. However, it has been suggested that BPA may act by inhibiting the activity of certain enzymes, which are essential for the growth and survival of cancer cells. BPA has also been shown to induce oxidative stress in cancer cells, leading to their death.
Biochemical and Physiological Effects:
BPA has been shown to have a low toxicity profile. It has been used in various in vitro and in vivo studies, and no significant adverse effects have been reported. BPA has been shown to exhibit low toxicity towards normal cells, making it a potential candidate for cancer therapy. BPA has also been shown to have a low risk of causing allergies or skin irritation.

Advantages and Limitations for Lab Experiments

BPA has several advantages for use in laboratory experiments. It is easy to synthesize, cost-effective, and has a high yield. BPA is also stable under different environmental conditions, making it suitable for use in different experimental setups. However, BPA has some limitations, including its low solubility in water and its potential to form aggregates in solution.

Future Directions

There are several future directions for the research on BPA. One potential area of research is the development of novel antimicrobial agents based on BPA. Another area of research is the investigation of the mechanism of action of BPA in cancer therapy. Further studies are needed to fully understand the biochemical and physiological effects of BPA and its potential applications in different fields.
Conclusion:
In conclusion, BPA is a chemical compound that has gained attention due to its unique properties and potential applications in various fields. BPA can be synthesized by a simple and cost-effective method and has a low toxicity profile. BPA has been extensively studied for its potential use in cancer therapy and the development of novel antimicrobial agents. Further studies are needed to fully understand the mechanism of action of BPA and its potential applications in different fields.

Scientific Research Applications

BPA has been extensively studied for its potential applications in various fields. In the medical field, BPA has been shown to exhibit antibacterial and antifungal properties. It has been used in the synthesis of novel antimicrobial agents. BPA has also been studied for its potential use in cancer therapy. It has been shown to induce apoptosis in cancer cells and inhibit tumor growth.